molecular formula C16H23N B8787903 2-Butyl-2-phenylhexanenitrile CAS No. 3508-99-4

2-Butyl-2-phenylhexanenitrile

Cat. No.: B8787903
CAS No.: 3508-99-4
M. Wt: 229.36 g/mol
InChI Key: IMVBGNMUQYBSGF-UHFFFAOYSA-N
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Description

2-Butyl-2-phenylhexanenitrile is a useful research compound. Its molecular formula is C16H23N and its molecular weight is 229.36 g/mol. The purity is usually 95%.
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Properties

CAS No.

3508-99-4

Molecular Formula

C16H23N

Molecular Weight

229.36 g/mol

IUPAC Name

2-butyl-2-phenylhexanenitrile

InChI

InChI=1S/C16H23N/c1-3-5-12-16(14-17,13-6-4-2)15-10-8-7-9-11-15/h7-11H,3-6,12-13H2,1-2H3

InChI Key

IMVBGNMUQYBSGF-UHFFFAOYSA-N

Canonical SMILES

CCCCC(CCCC)(C#N)C1=CC=CC=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a flame dried 500 ml three neck round bottomed flask, equipped with a dry argon inlet, magnetic stir bar, and thermometer, is added benzyl cyanide ((1), 5.0 gm.; 0.043 mol) and tetrahydrofuran (100 ml). To the reaction is slowly added sodium hydride (60% in oil) (7.2 gm, 0.1075 mol) over one hour. Once addition is complete the reaction is stirred at room temperature for 1 hour. To the reaction is added benzyl bromide (18.4 gm; 0.043 mol) and the reaction is stirred at 50° C. for 18 hours. The reaction is evaporated to dryness, residue dissolved in toluene and washed with 1N HCl. Organic phase is dried with Na2SO4, filtered and evaporated to yield α,α-dibutyl-benzeneacetonitrile (2), wt=7.7 gm (65%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
7.2 g
Type
reactant
Reaction Step Two
Quantity
18.4 g
Type
reactant
Reaction Step Three

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